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Compound of Interest

Compound Name: Isobutyl Palmitate

Cat. No.: B085682

For researchers, scientists, and drug development professionals, ensuring the safe handling
and disposal of laboratory chemicals is paramount. This guide provides essential safety and
logistical information for the proper disposal of isobutyl palmitate, a common emollient and
solvent in various scientific applications. Adherence to these procedures is critical for
maintaining a safe laboratory environment and complying with regulatory standards.

Immediate Safety and Handling Precautions

Before handling isobutyl palmitate, it is crucial to be aware of its properties and the necessary
personal protective equipment (PPE). While generally not classified as a hazardous substance
under the Globally Harmonized System (GHS), proper precautions should always be taken.[1]

[2][3]
e Personal Protective Equipment (PPE): Always wear appropriate PPE, including:
o Hand Protection: Protective gloves.[1]

o Eye Protection: Safety glasses or goggles. A face shield may be necessary if there is a
risk of splashing.[1]

o Skin and Body Protection: A lab coat or other protective clothing is recommended to avoid
skin contact.[1]
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e Ventilation: Work in a well-ventilated area. If vapors or aerosols are likely to be generated,
use local exhaust ventilation.[1][3]

» Handling: Avoid direct contact with skin, eyes, and clothing.[1][3] After handling, wash hands
thoroughly.

Spill Management Protocol

In the event of a spill, follow these steps to ensure safe cleanup and containment:
o Evacuate and Secure: Keep unnecessary personnel away from the spill area.

» Ventilate: Ensure the area is well-ventilated.

» Containment: Prevent the spill from entering drains or waterways.[1]

o Absorption: Absorb the spilled material using an inert absorbent such as dry sand, earth, or
sawdust.[1]

o Collection: Carefully collect the absorbed material into a suitable, labeled container for
disposal.

e Decontamination: Clean the spill area thoroughly.

Step-by-Step Disposal Procedures

The primary principle for the disposal of isobutyl palmitate is to adhere to all federal, state,
and local environmental regulations.[1][3]

» Waste Identification: Label the waste container clearly as "Waste Isobutyl Palmitate." Do
not mix with other waste materials.

o Consult Regulations: Before initiating disposal, consult your institution's environmental health
and safety (EHS) office and review local, state, and federal regulations.

» Disposal Options:
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o Recycling: If possible, recycle the isobutyl palmitate through a certified chemical
recycling program.[1][3]

o Incineration: A common method for disposal is to burn the material in a chemical
incinerator equipped with an afterburner and scrubber system.[1] This should only be
performed by a licensed waste disposal contractor.

o Licensed Waste Disposal: Contact a licensed professional waste disposal service to
handle the collection and disposal of the chemical waste.

Note: The container used to store the waste isobutyl palmitate should be disposed of as
unused product in accordance with regulations.[3]

Quantitative Data: Chemical and Physical Properties

For easy reference, the key quantitative properties of isobutyl palmitate are summarized in
the table below.

Property Value

Molecular Formula C20H4002

Molecular Weight 312.53 g/mol

CAS Number 110-34-9

Appearance Colorless to almost colorless clear liquid
Boiling Point 354.6°C at 760 mmHg

Flash Point 170.9°C

Density 0.862 g/lcm?3

Vapor Pressure 3.31E-05 mmHg at 25°C

Data sourced from multiple chemical suppliers and databases.[1]

Isobutyl Palmitate Disposal Workflow
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The following diagram illustrates the decision-making process for the proper disposal of
isobutyl palmitate.
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Isobutyl Palmitate Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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